Cas no 845548-50-7 (Ethyl 2-[3-(4-bromophenyl)-4,6-dimethoxy-1h-indol-7-yl]-2-oxoacetate)

• Product Name: Ethyl 2-[3-(4-bromophenyl)-4,6-dimethoxy-1h-indol-7-yl]-2-oxoacetate
• CAS No: 845548-50-7
• MF: C₂₀H₁₈BrNO₅
• MW: 432.264625072479
• CID: 1824514
• PubChem ID: 12181781
• Update Time: 2025-05-25

Ethyl 2-[3-(4-bromophenyl)-4,6-dimethoxy-1h-indol-7-yl]-2-oxoacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-[3-(4-bromophenyl)-4,6-dimethoxy-1h-indol-7-yl]-2-oxoacetate
• ETHYL [3-(4-BROMOPHENYL)-4,6-DIMETHOXY-1H-INDOL-7-YL]-OXO-ACETATE
• Ethyl [3-(4-bromophenyl)-4,6-dimethoxy-1H-indol-7-yl](oxo)acetate
• DTXSID70479446
• [3-(4-Bromo-phenyl)-4,6-dimethoxy-1H-indol-7-yl]-oxo-acetic acid ethyl ester
• DB-310699
• 845548-50-7

• Inchi： 1S/C20H18BrNO5/c1-4-27-20(24)19(23)17-15(26-3)9-14(25-2)16-13(10-22-18(16)17)11-5-7-12(21)8-6-11/h5-10,22H,4H2,1-3H3
• InChI Key： KESRBOCWHBQICH-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C1=CNC2C(C(C(=O)OCC)=O)=C(C=C(C=21)OC)OC

Computed Properties

• Exact Mass: 431.03684g/mol
• Monoisotopic Mass: 431.03684g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 537
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 77.6Ų

Additional information on Ethyl 2-[3-(4-bromophenyl)-4,6-dimethoxy-1h-indol-7-yl]-2-oxoacetate

Ethyl 2-[3-(4-Bromophenyl)-4,6-Dimethoxy-1H-Indol-7-Yl]-2-Oxoacetate: A Comprehensive Overview

Ethyl 2-[3-(4-Bromophenyl)-4,6-Dimethoxy-1H-Indol-7-Yl]-2-Oxoacetate, with CAS No. 845548-50-7, is a complex organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes an indole ring system substituted with a bromophenyl group and two methoxy groups at the 4 and 6 positions. The presence of these substituents contributes to its intriguing chemical properties and potential applications in drug discovery.

The indole moiety in this compound plays a pivotal role in its biological activity. Indole derivatives are well-known for their diverse pharmacological effects, ranging from anti-inflammatory to anticancer properties. Recent studies have highlighted the potential of Ethyl 2-[3-(4-Bromophenyl)-4,6-Dimethoxy-1H-Indol-7-Yl]-2-Oxoacetate as a promising candidate for targeting specific cellular pathways involved in neurodegenerative diseases. For instance, research published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent inhibitory activity against key enzymes associated with Alzheimer's disease.

One of the most notable features of this compound is its methoxy substitution pattern. The presence of two methoxy groups at the 4 and 6 positions of the indole ring enhances its solubility and stability, making it more amenable for pharmacological studies. Additionally, the bromophenyl group introduces electronic effects that can modulate the compound's interaction with biological targets. This combination of structural features makes Ethyl 2-[3-(4-Bromophenyl)-4,6-Dimethoxy-1H-Indol-7-Yl]-2-Oxoacetate a versatile molecule for exploring various therapeutic applications.

Recent advancements in synthetic chemistry have also contributed to the efficient synthesis of this compound. Researchers have developed novel methodologies to construct the indole core with high precision and yield. For example, a study published in Organic Letters described a one-pot synthesis approach utilizing microwave-assisted reactions to assemble the indole framework. Such innovations not only enhance the scalability of production but also pave the way for further structural modifications to optimize biological activity.

In terms of application, Ethyl 2-[3-(4-Bromophenyl)-4,6-Dimethoxy-1H-Indol-7-Yl]-2-Oxoacetate has shown potential as a lead compound for drug development. Its ability to modulate cellular signaling pathways makes it a valuable tool for studying disease mechanisms at a molecular level. Furthermore, ongoing preclinical studies are investigating its efficacy in treating chronic inflammatory conditions, where it has demonstrated significant anti-inflammatory properties without inducing cytotoxicity.

Another area of interest lies in the compound's photophysical properties. The indole ring system is known to exhibit fluorescence under certain conditions, which could be harnessed for imaging applications in biotechnology. Preliminary experiments have shown that Ethyl 2-[3-(4-Bromophenyl)-4,6-Dimethoxy-1H-Indol-7-Yl]-2-Oxoacetate emits fluorescence at specific wavelengths, making it a candidate for use in biosensor technologies.

Despite its promising attributes, further research is required to fully elucidate the mechanisms underlying its biological activity. Collaborative efforts between chemists and biologists are essential to uncover new insights into its therapeutic potential and optimize its pharmacokinetic properties for clinical use.